Cas no 5314-55-6 (Ethyltrimethoxysilane)

• Product Name: Ethyltrimethoxysilane
• CAS No: 5314-55-6
• MF: C₅H₁₄O₃Si
• MW: 150.248363018036
• MDL: MFCD00051541
• CID: 85278
• PubChem ID: 87561012
• Update Time: 2025-07-22

Ethyltrimethoxysilane Chemical and Physical Properties

Names and Identifiers

• Ethyltrimethoxysilane
• ethyl(trimethoxy)silane
• ethyltrimethoxy-silane
• ethyl-trimethoxy-silane
• LS 890
• SIE 4901.4
• D90568
• AKOS008901258
• Silane, ethyltrimethoxy-
• S08875
• Trimethoxyethylsilane
• Ethyltrimethoxysilane, >=97%
• NS00045373
• SBRXLTRZCJVAPH-UHFFFAOYSA-N
• E0789
• DTXSID1063772
• MFCD00051541
• SCHEMBL35289
• EINECS 226-172-9
• 5314-55-6
• DTXCID4041363
• ethyl trimethoxy silane

• MDL： MFCD00051541
• Inchi： 1S/C5H14O3Si/c1-5-9(6-2,7-3)8-4/h5H2,1-4H3
• InChI Key： SBRXLTRZCJVAPH-UHFFFAOYSA-N
• SMILES： [Si](CC)(OC)(OC)OC

Computed Properties

• Exact Mass: 150.07100
• Monoisotopic Mass: 150.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 64.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.905
• Boiling Point: 124°C(lit.)
• Flash Point: 24 ºC
• Refractive Index: n20/D 1.384(lit.)
• PSA: 27.69000
• LogP: 0.88440
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

Ethyltrimethoxysilane Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36
• Safety Instruction： S16-S26-S36
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10
• Packing Group：III
• Hazard Level：3
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes
• Other Chemical Reagents Organic Metal Reagents
• Material Chemicals Electrical Materials

Additional information on Ethyltrimethoxysilane

Recent Advances in Ethyltrimethoxysilane (CAS 5314-55-6) Research: Applications and Innovations in Chemical Biomedicine

Ethyltrimethoxysilane (CAS 5314-55-6) is a versatile organosilicon compound widely used in materials science, surface modification, and biomedical applications. Recent studies have highlighted its potential in drug delivery systems, bioimaging, and tissue engineering due to its unique chemical properties, including hydrolytic stability and biocompatibility. This research briefing synthesizes the latest findings on Ethyltrimethoxysilane, focusing on its synthesis, functionalization, and emerging applications in the chemical biomedicine sector.

A 2023 study published in Advanced Materials Interfaces demonstrated the efficacy of Ethyltrimethoxysilane in creating hydrophobic coatings for medical devices. Researchers utilized sol-gel techniques to functionalize surfaces, significantly reducing bacterial adhesion and biofilm formation. The study reported a 70% decrease in microbial colonization on Ethyltrimethoxysilane-coated catheters compared to uncoated controls, suggesting promising applications in infection prevention.

In the realm of drug delivery, a breakthrough was achieved by a team at MIT, who developed Ethyltrimethoxysilane-based nanocarriers for targeted cancer therapy. The silane's methoxy groups enabled precise pH-responsive drug release in tumor microenvironments (pH 6.5-7.0), while maintaining stability at physiological pH (7.4). Nature Nanotechnology (2024) reported a 40% increase in drug accumulation at tumor sites compared to conventional PEGylated nanoparticles, with reduced off-target effects.

Recent advancements in biosensing applications have leveraged Ethyltrimethoxysilane's ability to form stable monolayers on sensor surfaces. A 2024 ACS Sensors publication detailed its use in surface-enhanced Raman spectroscopy (SERS) platforms for early disease detection. The ethyl group provided an optimal balance between molecular spacing and signal enhancement, enabling femtomolar detection of cancer biomarkers in clinical samples.

Ongoing clinical trials (Phase II) are investigating Ethyltrimethoxysilane-modified bone implants for improved osseointegration. Preliminary results show a 30% increase in bone-implant contact area at 12 weeks post-implantation, with enhanced mechanical stability. Researchers attribute this to the compound's ability to promote hydroxyapatite nucleation while maintaining controlled degradation rates.

Despite these advancements, challenges remain in large-scale production and regulatory approval of Ethyltrimethoxysilane-based medical products. Current research focuses on optimizing synthetic routes to improve yield (>85%) and purity (>99.5%), while addressing potential cytotoxicity concerns through comprehensive in vitro and in vivo evaluations. The compound's multifunctionality continues to inspire innovative applications across the chemical biomedicine landscape.